Cas no 2231675-37-7 ({4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol)

• Product Name: {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol
• CAS No: 2231675-37-7
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 5106859
• Update Time: 2026-03-03

{4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol

• Inchi： 1S/C8H7FN2O/c9-7-5(4-12)3-11-8-6(7)1-2-10-8/h1-3,12H,4H2,(H,10,11)
• InChI Key： TZDSSWXICQJNGJ-UHFFFAOYSA-N
• SMILES： C(C1=CN=C2NC=CC2=C1F)O

Additional information on {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol

{4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol (CAS No. 2231675-37-7): An Emerging Compound in Medicinal Chemistry

{4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol (CAS No. 2231675-37-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The 4-fluoro substitution on the pyrrolopyridine ring is a key structural feature that contributes to the compound's pharmacological profile. Fluorine atoms are often used in drug design to enhance the lipophilicity and metabolic stability of molecules, thereby improving their bioavailability and pharmacokinetic properties. In the case of {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol, the fluorine atom at the 4-position may play a crucial role in modulating its interactions with biological targets.

Recent studies have explored the potential of {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol as a lead compound for the development of new therapeutic agents. One notable area of research is its activity as a selective inhibitor of specific kinases involved in various disease pathways. Kinases are enzymes that play critical roles in cellular signaling and are often dysregulated in diseases such as cancer and inflammatory disorders. The ability of {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol to selectively inhibit these kinases makes it a promising candidate for further drug development.

In addition to its kinase inhibitory properties, {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The methanol moiety at the 5-position of the pyrrolopyridine ring is another important structural element that influences the compound's biological activity. Methanol groups can serve as hydrogen bond donors or acceptors, which can enhance the compound's binding affinity to target proteins. This feature may contribute to the high potency and selectivity observed for {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol in various biological assays.

From a synthetic perspective, {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol can be prepared through a series of well-established chemical reactions. The synthesis typically involves the condensation of an appropriate pyrrole derivative with a substituted pyridine followed by functional group modifications to introduce the fluorine and methanol substituents. The availability of efficient synthetic routes for this compound facilitates its use in high-throughput screening and structure-activity relationship (SAR) studies.

Preclinical studies have provided valuable insights into the pharmacological profile of {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol. Animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol (CAS No. 2231675-37-7) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features, combined with its favorable pharmacological properties, position it as a valuable lead molecule for drug discovery efforts. Ongoing research continues to explore its full potential and refine its properties for clinical use.